Cas no 877636-21-0 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,5-dichlorobenzoate)

• Product Name: 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,5-dichlorobenzoate
• CAS No: 877636-21-0
• MF: C₁₈H₁₂Cl₂N₂O₄S
• MW: 423.269881248474
• CID: 6575355
• Update Time: 2025-08-03

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,5-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,5-dichlorobenzoate
• Benzoic acid, 2,5-dichloro-, 6-[[(4-methyl-2-pyrimidinyl)thio]methyl]-4-oxo-4H-pyran-3-yl ester

• Inchi： 1S/C18H12Cl2N2O4S/c1-10-4-5-21-18(22-10)27-9-12-7-15(23)16(8-25-12)26-17(24)13-6-11(19)2-3-14(13)20/h2-8H,9H2,1H3
• InChI Key： JWQORNPCYLPBJR-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC(C)=N2)OC=1)(=O)C1=CC(Cl)=CC=C1Cl

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 613.1±55.0 °C(Predicted)
• pka: 0.79±0.40(Predicted)

Additional information on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,5-dichlorobenzoate

Introduction to 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,5-dichlorobenzoate and Its Significance in Modern Chemical Biology

The compound with the CAS number 877636-21-0 is a highly specialized molecule that has garnered significant attention in the field of chemical biology. Its systematic name, 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,5-dichlorobenzoate, provides a detailed insight into its structural and functional attributes. This intricate molecular architecture makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The core structure of this compound features a benzoate moiety linked to a pyran ring, which is further substituted with a pyrimidine derivative. The presence of a sulfanylmethyl group at the 6-position of the pyran ring introduces unique reactivity and binding properties. This feature is particularly intriguing for researchers exploring drug design, as it allows for versatile interactions with biological targets. The 2,5-dichloro substitution on the benzoate ring enhances its electronic properties, making it an excellent scaffold for further functionalization.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways with high specificity. The compound 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,5-dichlorobenzoate has been identified as a potential lead compound in several preclinical studies. Its ability to interact with specific enzymes and receptors has led to its investigation in the context of treating various diseases, including inflammatory disorders and metabolic conditions.

One of the most compelling aspects of this molecule is its potential to serve as a tool for understanding complex biological mechanisms. The sulfanylmethyl group, in particular, has been shown to exhibit significant binding affinity for certain protein targets. This has opened up new avenues for studying enzyme kinetics and receptor-ligand interactions at a molecular level. Researchers are leveraging this compound to develop novel inhibitors that could disrupt pathogenic pathways without affecting normal cellular functions.

The benzoate moiety in the structure also plays a crucial role in determining the compound's pharmacokinetic properties. Studies have indicated that benzoate derivatives often exhibit favorable solubility and metabolic stability, which are essential characteristics for any potential therapeutic agent. The 2,5-dichloro substitution further enhances these properties by improving the molecule's bioavailability and reducing its susceptibility to rapid degradation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking simulations have revealed that it can form stable complexes with several key targets involved in disease processes. These simulations have guided experimental efforts, leading to the identification of optimized analogs with improved efficacy and reduced side effects.

The synthesis of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2,5-dichlorobenzoate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective modifications. The use of advanced catalytic systems has allowed for more efficient and sustainable production methods, aligning with the growing emphasis on green chemistry principles.

In conclusion, the compound with CAS number 877636-21-0 is a versatile molecule with broad applications in chemical biology and drug discovery. Its unique structural features and promising biological activity make it a valuable asset for researchers seeking to develop innovative therapeutic solutions. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in advancing medical science.